Cas no 69770-23-6 (Benzaldehyde,3-[4-(1,1-dimethylethyl)phenoxy]-)

• Product Name: Benzaldehyde,3-[4-(1,1-dimethylethyl)phenoxy]-
• CAS No: 69770-23-6
• MF: C₁₇H₁₈O₂
• MW: 254.323625087738
• MDL: MFCD00003359
• CID: 528385
• PubChem ID: 24851725
• Update Time: 2025-04-19

Benzaldehyde,3-[4-(1,1-dimethylethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,3-[4-(1,1-dimethylethyl)phenoxy]-
• 3-(4-TERT-BUTYLPHENOXY)BENZALDEHYDE
• EINECS 274-109-9
• Q27280924
• MFCD00003359
• m-(p-tert-Butyphenoxy)benzaldehyde
• Benzaldehyde, 3-[4-(1,1-dimethylethyl)phenoxy]-
• A836640
• UNII-IW9QVO2DJU
• FT-0641255
• 69770-23-6
• IW9QVO2DJU
• AKOS009158716
• 3-(4-(tert-Butyl)phenoxy)benzaldehyde
• 3(4-t-butyl-phenoxy)benzaldehyde
• STR01804
• BENZALDEHYDE, 3-(4-(1,1-DIMETHYLETHYL)PHENOXY)-
• 3-((4-TERT-BUTYLPHENYL)OXY)BENZALDEHYDE
• DTXSID5022300
• 3-(4-(1,1-DIMETHYLETHYL)PHENOXY)BENZALDEHYDE
• NS00036951
• SCHEMBL417164
• 3-(4-tert-butyl-phenoxy)-benzaldehyde
• J318.037I
• 3-[4-(1,1-Dimethylethyl)phenoxy]benzaldehyde
• 3-{[4-(1,1-dimethylethyl)phenyl]oxy}benzaldehyde
• 3-(4-tert-Butylphenoxy)benzaldehyde, 98%
• 3-[4-(tert-butyl)phenoxy]benzaldehyde
• DB-021680
• DTXCID802300

• MDL： MFCD00003359
• Inchi： 1S/C17H18O2/c1-17(2,3)14-7-9-15(10-8-14)19-16-6-4-5-13(11-16)12-18/h4-12H,1-3H3
• InChI Key： YZIHNHLGGMSWAD-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=O)C=1)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 254.13100
• Monoisotopic Mass: 254.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.984 g/mL at 25 °C(lit.)
• Boiling Point: 152 °C/0.4 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.57(lit.)
• PSA: 26.30000
• LogP: 4.58890

Benzaldehyde,3-[4-(1,1-dimethylethyl)phenoxy]- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H400
• Warning Statement： P273
• Hazardous Material transportation number：UN 3082 9 / PGIII
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers